Cas no 134430-88-9 ((E)-N-(4-methylphenyl)-3-phenylprop-2-enamide)

• Product Name: (E)-N-(4-methylphenyl)-3-phenylprop-2-enamide
• CAS No: 134430-88-9
• MF: C₁₆H₁₅NO
• MW: 237.296404123306
• MDL: MFCD00445047
• CID: 3166536
• PubChem ID: 787183
• Update Time: 2025-10-23

(E)-N-(4-methylphenyl)-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(4-METHYLPHENYL)-3-PHENYLACRYLAMIDE
• N-(4-Methylphenyl)-3-Phenylacrylamide(WX685804)
• (2E)-N-(4-methylphenyl)-3-phenylprop-2-enamide
• 2-Propenamide, N-(4-methylphenyl)-3-phenyl-, (2E)-
• (E)-N-(4-methylphenyl)-3-phenylprop-2-enamide
• BDBM50429758
• BIM-0012401.P001
• 134430-88-9
• p-Cinnamotoluidide
• 5160-05-4
• N-(p-Tolyl)cinnamamide
• AS-63297
• CCG-357111
• NSC401976
• SR-01000197333-1
• AKOS000487938
• SMSF0003991
• CS-0037706
• N-P-Tolylcinnamamide
• NSC-401976
• CB15721
• STK087921
• SR-01000197333
• CHEMBL2336359
• SCHEMBL9724353
• 6876-68-2
• MFCD00445047

• MDL： MFCD00445047
• Inchi： 1S/C16H15NO/c1-13-7-10-15(11-8-13)17-16(18)12-9-14-5-3-2-4-6-14/h2-12H,1H3,(H,17,18)/b12-9+
• InChI Key： BZTAHBIRTCNRAW-FMIVXFBMSA-N
• SMILES： O=C(/C=C/C1C=CC=CC=1)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 237.115364102g/mol
• Monoisotopic Mass: 237.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (E)-N-(4-methylphenyl)-3-phenylprop-2-enamide

Recent Advances in the Study of (E)-N-(4-methylphenyl)-3-phenylprop-2-enamide (CAS: 134430-88-9)

The compound (E)-N-(4-methylphenyl)-3-phenylprop-2-enamide, with CAS number 134430-88-9, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its chalcone-like structure, has demonstrated promising biological activities, particularly in the context of anti-inflammatory and anticancer applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic potential.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of (E)-N-(4-methylphenyl)-3-phenylprop-2-enamide. The study revealed that the compound effectively inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. Molecular docking simulations further confirmed its strong binding affinity to the p65 subunit of NF-κB, suggesting its potential as a novel anti-inflammatory agent. These findings were supported by in vitro assays using human macrophage cells, where the compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Another notable study, published in Bioorganic & Medicinal Chemistry Letters, explored the anticancer potential of (E)-N-(4-methylphenyl)-3-phenylprop-2-enamide. The research team synthesized a series of derivatives and evaluated their cytotoxicity against various cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells. The parent compound exhibited moderate activity, with IC50 values ranging from 15 to 25 µM. However, structural modifications, such as the introduction of electron-withdrawing groups on the phenyl ring, led to enhanced potency, with some derivatives showing IC50 values below 5 µM. These results highlight the potential for further optimization of this scaffold for cancer therapy.

The synthesis of (E)-N-(4-methylphenyl)-3-phenylprop-2-enamide has also been a focus of recent research. A 2022 paper in Tetrahedron Letters described a novel, one-pot synthesis method using a palladium-catalyzed coupling reaction. This approach offers several advantages, including higher yields (up to 85%) and reduced reaction times compared to traditional methods. The authors also emphasized the scalability of this method, making it suitable for industrial applications. Additionally, the study provided detailed spectroscopic data (NMR, IR, and HRMS) for the compound, which will aid in its identification and characterization in future research.

Despite these promising developments, challenges remain in the clinical translation of (E)-N-(4-methylphenyl)-3-phenylprop-2-enamide. Pharmacokinetic studies, as reported in a 2023 issue of European Journal of Pharmaceutical Sciences, indicate that the compound exhibits poor oral bioavailability due to extensive first-pass metabolism. However, formulation strategies such as nanoencapsulation or prodrug design have shown potential in overcoming this limitation. For instance, a lipid-based nanoformulation increased the compound's bioavailability by approximately 3-fold in rodent models, paving the way for further preclinical evaluations.

In conclusion, (E)-N-(4-methylphenyl)-3-phenylprop-2-enamide (CAS: 134430-88-9) represents a versatile scaffold with significant therapeutic potential. Recent studies have shed light on its anti-inflammatory and anticancer mechanisms, optimized its synthesis, and addressed some of its pharmacokinetic challenges. Future research should focus on further structural optimization, in vivo efficacy studies, and the development of advanced delivery systems to fully realize its clinical potential.